Cas no 1341491-84-6 (2-amino-N-(3,3,3-trifluoropropyl)acetamide)

• Product Name: 2-amino-N-(3,3,3-trifluoropropyl)acetamide
• CAS No: 1341491-84-6
• MF: C₅H₉F₃N₂O
• MW: 170.132971525192
• MDL: MFCD18298325
• CID: 5243991
• PubChem ID: 63227051
• Update Time: 2026-03-08

2-amino-N-(3,3,3-trifluoropropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(3,3,3-trifluoropropyl)acetamide
• Acetamide, 2-amino-N-(3,3,3-trifluoropropyl)-

• MDL： MFCD18298325
• Inchi： 1S/C5H9F3N2O/c6-5(7,8)1-2-10-4(11)3-9/h1-3,9H2,(H,10,11)
• InChI Key： PPFLLWDIBPUSJK-UHFFFAOYSA-N
• SMILES： FC(CCNC(CN)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 134
• XLogP3: 0.1
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-N-(3,3,3-trifluoropropyl)acetamide

Introduction to 2-amino-N-(3,3,3-trifluoropropyl)acetamide (CAS No. 1341491-84-6) and Its Emerging Applications in Chemical Biology

2-amino-N-(3,3,3-trifluoropropyl)acetamide, identified by the chemical identifier CAS No. 1341491-84-6, is a fluorinated amide derivative that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that incorporate fluorine atoms into their structure, which is a common strategy in drug design to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. The presence of the 3,3,3-trifluoropropyl side chain and the amide functional group makes this molecule a versatile scaffold for further chemical modifications and biological investigations.

The synthesis of 2-amino-N-(3,3,3-trifluoropropyl)acetamide involves multi-step organic transformations, typically starting from commercially available precursors such as trifluoroacetonitrile and ammonia derivatives. The introduction of the trifluoropropyl group introduces electron-withdrawing effects that can modulate the reactivity of the molecule, making it a valuable intermediate in the synthesis of more complex pharmacophores. The amide bond itself is a crucial structural feature, often found in bioactive peptides and proteins, which suggests that derivatives of this compound may exhibit interactions with biological targets.

In recent years, there has been a growing interest in fluorinated compounds for their potential applications in medicinal chemistry. The fluorine atom's ability to influence electronic properties and hydrophobicity has been leveraged to develop novel therapeutic agents with improved pharmacokinetic profiles. For instance, fluoroamides have been shown to enhance drug bioavailability by reducing enzymatic degradation. 2-amino-N-(3,3,3-trifluoropropyl)acetamide is no exception and has been explored in various preclinical studies for its potential role as a pharmacological tool.

One of the most compelling aspects of this compound is its utility as a building block for more sophisticated molecules. Researchers have utilized 2-amino-N-(3,3,3-trifluoropropyl)acetamide to synthesize libraries of derivatives for high-throughput screening (HTS) campaigns. These derivatives have been tested against a range of biological targets, including enzymes and receptors implicated in diseases such as cancer and inflammation. The fluorinated amide core provides a rigid scaffold that can be modified while retaining key pharmacophoric elements necessary for biological activity.

The incorporation of fluorine into pharmaceuticals is not without challenges. While fluorine can enhance drug properties, it also requires careful consideration during synthetic design to avoid unwanted side reactions or metabolic liabilities. However, advances in synthetic methodologies have made it increasingly feasible to introduce fluorine atoms at specific positions within molecules with high precision. This has opened up new avenues for drug discovery and development.

Recent studies have highlighted the potential of 2-amino-N-(3,3,3-trifluoropropyl)acetamide as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often dysregulated in cancerous cells. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The trifluoropropyl group in 2-amino-N-(3,3,3-trifluoropropyl)acetamide has been shown to enhance binding affinity to kinase active sites, making it an attractive candidate for further development.

Another area where this compound has shown promise is in the development of anti-inflammatory agents. Inflammation is a hallmark of many chronic diseases, including arthritis and cardiovascular disorders. Fluoroamides have been reported to exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Derivatives of 2-amino-N-(3,3,3-trifluoropropyl)acetamide have been tested in cell-based assays and animal models for their ability to reduce inflammation without causing significant toxicity.

The use of computational methods has also played a significant role in understanding the behavior of 2-amino-N-(3,3,3-trifluoropropyl)acetamide and its derivatives. Molecular modeling techniques can predict how these molecules interact with biological targets at the atomic level. This information is invaluable for guiding synthetic efforts and optimizing lead compounds for clinical development. By integrating experimental data with computational predictions, researchers can accelerate the discovery process significantly.

In conclusion,2-amino-N-(3,3,3-trifluoropropyl)acetamide (CAS No. 1341491-84-6) represents an exciting opportunity for innovation in chemical biology and drug discovery. Its unique structural features make it a versatile intermediate for synthesizing novel bioactive molecules with potential applications across multiple therapeutic areas. As research continues to uncover new biological functions and synthetic strategies involving fluorinated compounds,2-amino-N-(3,3,-trifluoropropyl)acetamide will undoubtedly remain at the forefront of scientific exploration.